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Compound of Interest

Compound Name: 2-[2-(azocan-1-yl)ethyl]guanidine

Cat. No.: B10762669 Get Quote

For researchers, scientists, and drug development professionals, guanethidine offers a potent

and effective method for achieving chemical sympathectomy, the selective destruction of

peripheral sympathetic neurons. This technique is invaluable for studying the physiological and

pathological roles of the sympathetic nervous system in a variety of biological processes and

disease models.

Guanethidine, a postganglionic sympathetic nerve terminal blocker, induces sympathectomy by

being actively transported into sympathetic neurons via the norepinephrine transporter (NET).

Once inside, it accumulates in synaptic vesicles, displacing norepinephrine and ultimately

leading to neuronal destruction.[1][2][3] This targeted action allows for the creation of models

with significantly reduced sympathetic tone, providing a powerful tool for investigation.

Mechanism of Action
Guanethidine's selective toxicity to sympathetic neurons is a multi-step process:

Uptake: Guanethidine is recognized and transported into the presynaptic terminal of

sympathetic neurons by the norepinephrine transporter (NET).[2] This uptake mechanism is

crucial for its action.

Vesicular Sequestration: Once inside the neuron, guanethidine is concentrated within

neurotransmitter vesicles, where it displaces norepinephrine.[1][2]
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Depletion of Norepinephrine: The replacement of norepinephrine with guanethidine leads to

a gradual depletion of norepinephrine stores within the nerve endings.[1]

Inhibition of Release: Guanethidine also inhibits the release of norepinephrine in response to

nerve impulses.[1][2]

Neuronal Destruction: Chronic administration of high doses of guanethidine results in the

degeneration and death of the sympathetic neurons.[4][5][6][7][8][9] The underlying

mechanism of cell death is thought to involve an autoimmune component.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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